(Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-((trityloxy)imino)acetic acid

• IUPAC Name: (2Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-trityloxyiminoacetic acid
• InChI: InChI=1S/C23H18N4O3S/c24-22-25-20(27-31-22)19(21(28)29)26-30-23(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,28,29)(H2,24,25,27)/b26-19-
• InChI Key: DIUMJILQVJWZRI-XHPQRKPJSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)ON=C(C4=NSC(=N4)N)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O/N=C(/C4=NSC(=N4)N)\C(=O)O
• Molecular Formula: C23H18N4O3S
• Molecular Weight: 430.5 g/mol

Description

(Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-((trityloxy)imino)acetic acid, also known as TATD, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. TATD is a heterocyclic compound that contains a thiadiazole ring, which is known for its biological activities.

Mechanism of Action

The exact mechanism of action of (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-((trityloxy)imino)acetic acid is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes such as dihydrofolate reductase and thymidylate synthase, which are involved in DNA synthesis. This compound also disrupts the cell membrane and inhibits the synthesis of proteins and nucleic acids in microorganisms.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound inhibits the activity of enzymes involved in DNA synthesis, leading to the disruption of cell growth and division. Physiologically, this compound has been shown to have antimicrobial, antifungal, and antiviral activities, making it a potential candidate for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

One advantage of (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-((trityloxy)imino)acetic acid is its simple and efficient synthesis method. This compound is also stable and can be easily stored for future use. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound has not been extensively studied in vivo, meaning its potential toxicity and side effects are not fully understood.

Future Directions

There are several future directions for the study of (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-((trityloxy)imino)acetic acid. One potential direction is the development of this compound-based drugs for the treatment of infectious diseases and cancer. Another direction is the study of this compound as a potential herbicide and insecticide. Additionally, further studies are needed to fully understand the toxicity and side effects of this compound in vivo.

Scientific Research Applications

(Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-((trityloxy)imino)acetic acid has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to have antimicrobial, antifungal, and antiviral activities. It has also been shown to have anticancer properties by inhibiting the growth of cancer cells. In agriculture, this compound has been studied as a potential herbicide and insecticide. In industry, this compound has been used as a building block for the synthesis of other compounds.